The Fall Awards Program recognizes the 2022 Class of ECS Fellows, and Society, Division, Section, and Student award winners.

Visit ECS News for the latest on webinars, publications, meetings, fellowships and awards, and career development.

In this installment of the “Looking at Patent Law” series, we present a case study of the prosecution events of U.S. Patent No. 5,865,971 directed toward “Sealing Ring with Electrochemical Sensing Electrode." This invention aligns with several divisions of the Electrochemical Society (ECS), including Corrosion (CORR), Industrial Electrochemistry and Electrochemical Engineering (IE&EE), and Sensor (SENS). Notably, the development team for the o-ring crevice corrosion sensor included many members of the ECS. The case study begins with a brief synopsis of the background of the invention followed by 1) summary of key drawings and the specification of the invention, 2) inventor assignment and power of attorney designations, 3) submission of the Invention Disclosure Statement (IDS) and associated Duty of Candor, 4) summary of the non-final office action (NF-OA) and rejection, and 5) applicant response and allowance of the patent application. The case study illustrates the use of a professional search of the prior art and the applicant providing a summary of the prior art in a “Statement of Relevancy.” The “Statement of Relevancy” allowed the applicants to provide a convincing summary of the prior art to the USPTO and to craft well-defined claims avoiding rejections based on lack of novelty and obviousness. With this case study, we hope to de-mystify the patent prosecution process and better prepare electrochemical and solid-state scientists, engineers and technologists to interact with their patent counsel regarding their inventions.

Winter 2022 Student News includes 2022 ECS member graduates, news from the Jawaharlal Nehru, Indiana, Notre Dame, and Gebze Technical university chapters, and a welcome to 6 new student chapters.

The Winter Awards Program recognizes Society, Division, Section, and Student award winners.

As climate change intensifies, weather patterns across the globe become far less patterned and more unpredictable. Instances of extreme heat, excessive rain resulting in floods, and droughts that may cause or intensify wildfires have severely stressed centralized water treatment and distribution facilities and compromised access to fresh water for many. Given the vast reserve of saltwater, desalination technologies that can separate the dissolved salts from the fresh water have become essential. Traditional desalination methods use either membrane or thermal-based technologies to separate solutes from salt water and brackish water that have typical concentrations of 35,000 and 1,000 mg/L, respectively. However, they can be unnecessarily energy-intensive for lower salinity conditions. A potential next-generation approach is desalination fuel cells. Desalination fuel cells have the capability to simultaneously desalinate water and produce energy.

Fall 2022 Section News includes reports from the Canada, Detroit, Mid-America, National Capital, Pacific Northwest, and Taiwan Sections, plus Section Leadership

Highlights of the 242nd ECS Meeting

ECS is proud to announce our new members for April, May, and June 2022.

This issue of Interface features three examples of technologies that have or will impact our lives that have relied on the advances in battery technology provided by LIBs. The three articles each describe broad areas that have been impacted by the advantages of LIBs. These topics are human health, traction, and aviation. Each of these areas have and will impact our lives, and there are multiple examples where LIBs have enabled the application or process that is highlighted.